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The use of chemical admixtures has become a common practice in modern concrete

technology to enhance its properties in both fresh and hardened states. This guide provides a

detailed comparison of M25 grade concrete with and without the inclusion of superplasticizers,

chemical admixtures used to improve workability and reduce the water-cement ratio. The

information presented is based on experimental studies and is intended for researchers and

professionals in the field of construction materials.

Understanding M25 Concrete and Superplasticizers
M25 grade concrete is a type of design mix concrete with a characteristic compressive strength

of 25 MPa (N/mm²) after 28 days of curing.[1] It is commonly used for structural elements like

slabs, beams, and columns.[2] Superplasticizers are high-range water-reducing admixtures.[3]

Their primary function is to disperse cement particles, which significantly increases the fluidity

of the concrete mix.[4][5] This allows for a reduction in the water content while maintaining

workability, leading to higher strength and improved durability.[5][6]

Common types of superplasticizers include Sulphonated Naphthalene Formaldehyde (SNF)

condensates, Sulphonated Melamine Formaldehyde (SMF) condensates, and Polycarboxylate

Ethers (PCE).[4] PCE-based superplasticizers are often more effective, allowing for significant

water reduction at lower dosages compared to SNF-based ones.[4]
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To evaluate the performance of M25 concrete, standard testing procedures are employed to

measure its key properties in both fresh and hardened states.

Materials and Mix Proportioning
The primary constituents of concrete are cement, fine aggregate (sand), coarse aggregate, and

water. For M25 concrete, a common nominal mix ratio is 1:1:2 (cement: sand: aggregate).[2]

However, for experimental studies, a design mix is often calculated based on standards like IS

10262.[7][8] The water-cement (w/c) ratio is a critical factor, typically around 0.45 to 0.50, which

can be reduced with the addition of a superplasticizer.[6][8] The superplasticizer dosage is

generally expressed as a percentage by weight of cement.[6]

Workability Assessment: Slump Test
The slump test is used to measure the consistency and workability of fresh concrete.

Apparatus: A standard slump cone, which is a frustum of a cone, 300 mm high.

Procedure:

The cone is placed on a smooth, non-absorbent surface and filled with fresh concrete in

three layers of equal volume.

Each layer is tamped 25 times with a standard tamping rod to ensure compaction.

After filling, the concrete is struck off level with the top of the cone.

The cone is lifted vertically, and the subsidence of the concrete is measured.

Measurement: The difference in height between the settled concrete and the original height

of the cone is the slump value, measured in millimeters. A higher slump value indicates

greater workability.[7]

Compressive Strength Test
This test determines the characteristic strength of the hardened concrete.

Specimen Preparation: Concrete is cast into 150mm x 150mm x 150mm cube moulds.[3][7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://entri.app/blog/concrete-mix-design-ratios/
https://www.irjet.net/archives/V10/i4/IRJET-V10I4106.pdf
https://m.youtube.com/watch?v=JLZwdOdsaac
https://www.jetir.org/papers/JETIR1805634.pdf
https://m.youtube.com/watch?v=JLZwdOdsaac
https://www.jetir.org/papers/JETIR1805634.pdf
https://www.irjet.net/archives/V10/i4/IRJET-V10I4106.pdf
https://www.researchgate.net/publication/335463707_EFFECT_OF_SUPER-PLASTICIZER_BS_FUTURA_PCX_107_ON_PPC_CEMENT_FOR_M25_GRADE_OF_CONCRETE
https://www.irjet.net/archives/V10/i4/IRJET-V10I4106.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Curing: After casting, the specimens are demolded after 24 hours and submerged in a water

curing tank for a specified period, typically 7 and 28 days.[9] The minimum curing period as

per IS 456:2000 is 7 days for ordinary Portland cement.[1]

Testing: The cured cubes are tested in a Compression Testing Machine (CTM). The load is

applied gradually until the specimen fails.[3]

Calculation: The compressive strength is calculated by dividing the maximum load at failure

by the cross-sectional area of the cube.

Performance Data Comparison
The addition of superplasticizers significantly impacts the workability and strength of M25

concrete.

Workability Data
The use of superplasticizers leads to a substantial increase in the slump value, indicating

improved workability, without the need for additional water.

Mix
Designation

Superplasticiz
er Type

Dosage (% by
weight of
cement)

Water-Cement
(w/c) Ratio

Slump (mm)

Control None 0% 0.45 - 0.50 25 - 80

M25 + SP 1 Conplast SP430 0.5% 0.45 110

M25 + SP 2 Conplast SP430 1.0% 0.45 135

M25 + SP 3 Conplast SP430 1.5% 0.45 150

M25 + SP 4

Sodium

Naphthalene

Based

Not Specified Not Specified 43[3]

Note: Data is compiled from multiple sources and may vary based on specific material

properties and environmental conditions.[3][7][9]
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Compressive Strength Data
By allowing for a reduction in the water-cement ratio, superplasticizers enhance the

compressive strength of the concrete.[10] An increase in the superplasticizer dose generally

leads to higher strength, up to an optimal dosage.[9]

Mix
Designation

Superplasticiz
er Type

Dosage (% by
weight of
cement)

7-Day
Compressive
Strength (MPa)

28-Day
Compressive
Strength (MPa)

Control (No SP) None 0% ~20.5 ~31.2

M25 + SP 1 Conplast SP430 0.5% 21.6 32.8

M25 + SP 2 Conplast SP430 1.0% 22.1 35.0

M25 + SP 3 Conplast SP430 1.5% 21.2 33.7

M25 +

Naphthalene

Based

Naphthalene

Based
Not Specified 27.92 35.30

M25 + PCE

Based

Polycarboxylate

Ether Based
Not Specified 30.60 45.80

Note: The data presented is a summary from various experimental studies.[4][9] The control

values are representative for a standard M25 mix.

Visualizing Workflows and Mechanisms
Diagrams can effectively illustrate the experimental process and the underlying scientific

principles of superplasticizer action.
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1. Material Preparation

2. Concrete Mixing

3. Fresh Concrete Testing

4. Specimen Casting & Curing

5. Hardened Concrete Testing

Cement

Mixing of Ingredients

Fine Aggregate (Sand) Coarse Aggregate Water Superplasticizer (SP)
(for SP mix)

Slump Test for Workability

Cast 150mm Cubes

Water Curing (7 & 28 Days)

Compressive Strength Test
(CTM)

6. Data Analysis & Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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